Cas no 2172573-85-0 (5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid)

• Product Name: 5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid
• CAS No: 2172573-85-0
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 6406322
• PubChem ID: 149684132
• Update Time: 2025-06-09

5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid
• EN300-1615636
• 2172573-85-0

• Inchi： 1S/C10H11F3O3/c1-4(2)6-5(3)16-8(10(11,12)13)7(6)9(14)15/h4H,1-3H3,(H,14,15)
• InChI Key： APUGYPZBKWHINJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(=C(C)O1)C(C)C)(F)F

Computed Properties

• Exact Mass: 236.06602869g/mol
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Additional information on 5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid

Introduction to 5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid (CAS No. 2172573-85-0)

5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172573-85-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and structural versatility. The presence of a trifluoromethyl group and an ester functionality in its molecular structure imparts unique physicochemical properties, making it a valuable scaffold for drug discovery and material science applications.

The structural features of 5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid include a five-membered furan ring substituted with a methyl group at the 5-position, an isobutyl group at the 4-position, and a trifluoromethyl group at the 2-position. The carboxylic acid functionality at the 3-position further enhances its reactivity, allowing for various chemical transformations such as esterification, amidation, and reduction. These structural attributes make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

In recent years, there has been growing interest in furan-based compounds due to their potential therapeutic applications. The trifluoromethyl group, in particular, is well-documented for its ability to improve metabolic stability, binding affinity, and lipophilicity in drug candidates. Several studies have highlighted the role of trifluoromethyl-substituted furans in the design of antiviral, antibacterial, and anticancer agents. For instance, derivatives of this class have shown promising activity against viral proteases and polymerases, making them attractive candidates for further development.

One of the most compelling aspects of 5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid is its potential as a building block for more complex molecules. The carboxylic acid moiety can be readily converted into esters or amides, which are common pharmacophores in many drugs. Additionally, the presence of the isobutyl group at the 4-position provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the chemical space available for drug design.

The agrochemical industry has also explored furan derivatives as key components in pesticide formulations. The structural rigidity provided by the furan ring and the electronic effects of substituents like the trifluoromethyl group contribute to enhanced pesticidal activity. For example, certain furan-based compounds have demonstrated efficacy against insect pests by interfering with their nervous system function. This underscores the importance of 5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid as a precursor in developing next-generation agrochemicals.

From a synthetic chemistry perspective, 5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid exemplifies the power of modular synthesis in constructing complex organic molecules. The compound can be synthesized through multi-step pathways that involve Friedel-Crafts alkylation, halogenation followed by trifluoromethylation, and carboxylation reactions. These synthetic strategies not only highlight its synthetic utility but also demonstrate advancements in fluorination techniques, which are crucial for producing fluorinated pharmaceuticals with improved pharmacokinetic profiles.

Recent advances in computational chemistry have further enhanced our understanding of how substituents like the methyl, isobutyl, and trifluoromethyl groups influence the biological activity of furan derivatives. Molecular modeling studies have shown that these groups can modulate electronic distributions across the molecule, affecting interactions with biological targets such as enzymes and receptors. This knowledge is being leveraged to design more potent and selective drug candidates based on 5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid.

The pharmaceutical industry continues to invest heavily in exploring novel scaffolds like furans due to their broad spectrum of biological activity and synthetic accessibility. The development of new synthetic methodologies has made it possible to produce complex furan derivatives on larger scales, facilitating their use in preclinical and clinical studies. As research progresses, it is expected that compounds derived from 5-methyl-4-(propan-2-yl)-2-(trifluoromethyl)furan-3-carboxylic acid will play an increasingly important role in addressing unmet medical needs.

In conclusion,5-methyl-4-(propan-2-y l)-2-(trifluorometh yl)furan -3-carboxylic aci d (CAS No .2172573 -85 -0) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals . Its unique structural features , coupled with recent advancements i n synthetic an d computational chemistry , make it an i mportant scaffold f or dr ug discovery . As researc h continues t o uncover new applications f or thi s compoun d , i t is likely t o remain at t he forefront o f organic chemis try an d bi oactive molecule development .